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Introduction
Emamectin benzoate, a semi-synthetic derivative of the avermectin family of natural products,

is a potent insecticide widely utilized for systemic insect control in trees.[1][2] It is derived from

the soil bacterium Streptomyces avermitilis.[1] Administered via trunk injection, it provides

multi-year protection against a range of insect pests, particularly wood-boring beetles like the

Emerald Ash Borer (EAB) and various lepidopteran pests.[1][3] This application method offers

targeted delivery, minimizes environmental exposure, and ensures the active ingredient is

translocated throughout the tree's vascular system. These notes provide detailed protocols for

the application, efficacy assessment, and residue analysis of Emamectin B1A administered

through trunk injection.

Mechanism of Action
Emamectin benzoate's primary mode of action is the disruption of the insect nervous system. It

binds to glutamate-gated chloride channels (GluCls) and gamma-aminobutyric acid (GABA)

receptors in the nerve cells of insects. This binding causes a prolonged opening of chloride

channels, leading to an excessive influx of chloride ions. The result is hyperpolarization of the

neuron, which disrupts normal nerve signal transmission, inhibiting muscle contraction and

leading to irreversible paralysis and death of the pest within 2 to 4 days of ingestion. Insects

cease feeding almost immediately after exposure.
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Caption: Mechanism of action signaling pathway for Emamectin Benzoate.
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Quantitative Data Summary
The efficacy of emamectin benzoate trunk injections is influenced by factors such as dose rate,

application timing, pest pressure, and the injection system used.

Table 1: Application Rates and Efficacy Against Emerald
Ash Borer (Agrilus planipennis)
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Formulation
Application
Rate (Active
Ingredient)

Tree
Species

Duration of
Control

Efficacy
Summary

Reference

4%

Emamectin

Benzoate

0.1, 0.2, or

0.4 g / 2.54

cm DBH¹

Ash (Fraxinus

spp.)
2-3 years

Nearly 100%

control of

EAB larvae. A

single 0.4 g

rate provided

100% control

for three

years.

4%

Emamectin

Benzoate

0.2 g / 2.5 cm

DBH

White Ash (F.

americana)
Up to 3 years

Protection

failed by the

3rd year as

EAB

populations

peaked; a

second

application

extended

protection.

4%

Emamectin

Benzoate

(TREE-äge®)

10 ml / inch

DBH²

Green Ash (F.

pennsylvanic

a)

3 years

Provided

effective

control for 3

years

following a

single

application.

4%

Emamectin

Benzoate

(ARBORMEC

TIN™)

10 ml / inch

DBH²

Green Ash (F.

pennsylvanic

a)

3 years

Larval

numbers

were very low

relative to

untreated

trees after 3

years.
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¹DBH: Diameter at Breast Height. ²Rate is for the formulated product (4% a.i.).

Table 2: Influence of Injection System and Timing on
Efficacy

Factor Comparison Finding Reference

Injection System

16 injection ports/m of

trunk circumference

vs. 8 ports/m

Systems with more

injection ports

provided more uniform

delivery of the

insecticide to the leaf

canopy and better

control for up to 3

years.

Application Timing

Spring (mid- to late

June) vs. Fall (late

Sept to early Oct)

Spring applications

provided better control

of EAB and less

canopy thinning than

fall injections.

Table 3: Residue Analysis in Plant Tissues
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Tree
Species

Application
Rate

Tissue
Time Post-
Injection

Mean
Residue
Concentrati
on (ppb)

Reference

White Ash (F.

americana)

0.2 g a.i. / 2.5

cm DBH
Leaves 1 month

Varied by

system: 96%

of samples

from QC and

Tree I.V.

systems had

detectable

EB vs. 64%

from enTREE

system.

Pecan

0.05, 0.1, 0.2,

0.4 g a.i. / cm

DBH

Leaves 10 days

Uniformly

distributed

throughout

the crown.

Pecan

0.05, 0.1, 0.2,

0.4 g a.i. / cm

DBH

Leaves 60 days

Provided high

mortality

(>60%) to

Hyphantria

cunea larvae.

Horse

Chestnut

(Aesculus

hippocastanu

m)

Not specified
Fallen

Leaves

End of

season

Half-life of

212 days on

the ground,

94 days in

water, and 20

days in

compost.

Experimental Protocols
Protocol for Trunk Injection Application

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is a generalized procedure based on methodologies cited for EAB control. Always

follow specific product label instructions.

Objective: To systemically deliver Emamectin Benzoate into a tree's vascular tissue for insect

control.

Materials:

Emamectin Benzoate formulation (e.g., TREE-äge®, ArborMectin™, TreeMec® 4% a.i.).

Trunk injection device (e.g., Arborjet Tree I.V.™, QUIK-jet™, Rainbow Q-Connect™).

Drill with sharp, clean helical bit.

Injection plugs/septa (if required by the system).

Tape measure to determine DBH.

Personal Protective Equipment (PPE) as per product label.

Procedure:

Tree Assessment: Ensure the target tree has a healthy vascular system and is not in an

advanced state of decline. Applications are most effective on asymptomatic trees or those in

the early stages of infestation.

Timing: Inject trees after leaves have fully emerged in the spring and when the soil is moist

but not saturated. Morning applications are often most efficient as trees are actively

transpiring.

Calculate Dosage: a. Measure the tree's trunk diameter at breast height (DBH),

approximately 1.3m or 4.5 ft from the ground. b. Calculate the required volume of insecticide

based on the product label's rate (e.g., ml per cm/inch of DBH).

Determine Injection Sites: a. Identify injection sites at the base of the tree, ideally in the root

flares. b. Space injection sites equally around the trunk's circumference. The number of sites

may be determined by the injection system or a formula (e.g., trunk cm DBH / 5.08).
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Drill Holes: a. Using a sharp drill bit, drill holes to the depth specified by the injection

system's manufacturer. The hole should penetrate the bark and enter the active sapwood. b.

Ensure the drill bit is sharp to create a clean opening for optimal uptake.

Insert Plugs: If using a plug-based system, insert the plugs into the drilled holes according to

the manufacturer's instructions.

Inject Insecticide: a. Connect the injection device to the plug/septa or insert the needle into

the drilled hole. b. Inject the pre-calculated amount of undiluted emamectin benzoate

formulation into each site. Ensure equal amounts are delivered to each injection port.

Post-Application: a. Remove injection equipment once the product is fully absorbed. b.

Monitor the tree for any signs of adverse reaction at the injection sites. Wounds from spring

injections typically begin to heal by late summer.
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Start: Tree Selection
(Healthy Vascular System)

1. Measure DBH
(Diameter at Breast Height)

2. Calculate Dose
(Based on Product Label)

3. Drill Injection Sites
(Equally Spaced at Trunk Base)

4. Inject Emamectin Benzoate
(Into Active Sapwood)

5. Monitor Tree & Injection Sites

End: Systemic Protection
Established
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Decision Factors
Application Parameters

Expected Outcome

Pest Identity &
Infestation Level

Select Dose Rate
(Low, Medium, High)

Tree Health &
Species

Select Injection System
(e.g., port density)

Season &
Soil Moisture

Select Application Timing
(Spring vs. Fall)

Control Efficacy &
Duration (1-3+ years)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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